Cas no 1797282-32-6 (N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide)

• Product Name: N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• CAS No: 1797282-32-6
• MF: C₁₉H₂₂F₃NO₃S
• MW: 401.443094730377
• CID: 6575923
• PubChem ID: 71810771
• Update Time: 2025-07-22

N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-METHOXY-2-PHENYLBUTYL)-1-[4-(TRIFLUOROMETHYL)PHENYL]METHANESULFONAMIDE
• F6452-0877
• AKOS024568719
• N-(2-methoxy-2-phenylbutyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide
• 1797282-32-6
• N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide

• Inchi： 1S/C19H22F3NO3S/c1-3-18(26-2,16-7-5-4-6-8-16)14-23-27(24,25)13-15-9-11-17(12-10-15)19(20,21)22/h4-12,23H,3,13-14H2,1-2H3
• InChI Key： YDVDRGLGCWTOAL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)(NCC(C1C=CC=CC=1)(CC)OC)(=O)=O

Computed Properties

• Exact Mass: 401.12724922g/mol
• Monoisotopic Mass: 401.12724922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide

Professional Introduction to N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide (CAS No. 1797282-32-6)

N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1797282-32-6, represents a novel molecular structure with potential applications in the development of innovative therapeutic agents. The unique combination of functional groups in its molecular framework, including the 2-methoxy-2-phenylbutyl side chain and the 4-(trifluoromethyl)phenyl moiety, contributes to its distinct chemical properties and biological activities.

The significance of this compound lies in its structural design, which incorporates elements known to enhance binding affinity and metabolic stability. The presence of a trifluoromethyl group is particularly noteworthy, as it is frequently employed in drug design to improve pharmacokinetic profiles and increase lipophilicity. This modification can significantly influence the compound's interaction with biological targets, making it a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of molecules that exhibit both efficacy and selectivity. N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide aligns with this trend by combining structural features that are often associated with high-affinity binders. The methanesulfonamide group, for instance, is known to enhance binding interactions due to its ability to form hydrogen bonds and participate in dipole-dipole interactions with biological targets.

The compound's potential applications extend to various therapeutic areas, particularly those involving modulation of enzyme activity and signal transduction pathways. Current research indicates that molecules with similar structural motifs may exhibit inhibitory effects on key enzymes implicated in inflammatory responses and metabolic disorders. The 4-(trifluoromethyl)phenyl group, in particular, has been shown to enhance binding to certain enzyme active sites, potentially leading to the development of novel inhibitors.

The synthesis of N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Modern techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have enabled the streamlined synthesis of complex organic compounds like this one.

Evaluation of the compound's biological activity has been a focal point of recent studies. Preliminary experiments suggest that it may exhibit inhibitory effects on enzymes such as COX-2 and NF-κB, which are central players in inflammatory pathways. These findings are particularly promising given the widespread interest in developing anti-inflammatory agents with improved efficacy and reduced side effects.

The pharmacokinetic properties of N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide are also under investigation. Studies have shown that the presence of the trifluoromethyl group can enhance lipophilicity, which may improve oral bioavailability. Additionally, the compound's metabolic stability appears to be favorable, suggesting that it may have a prolonged half-life once administered.

In conclusion, N-(2-Methoxy-2-phenylbutyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues, additional insights into its potential applications and mechanisms of action will undoubtedly emerge.